ethyl 4-[(2,3-dimethylphenoxy)acetyl]-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[2-(2,3-dimethylphenoxy)acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H24N2O4/c1-4-22-17(21)19-10-8-18(9-11-19)16(20)12-23-15-7-5-6-13(2)14(15)3/h5-7H,4,8-12H2,1-3H3
• InChI Key: VGAGVBCFGLTKJB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)COC2=CC=CC(=C2C)C
• Molecular Formula: C17H24N2O4
• Molecular Weight: 320.4 g/mol

Description

Ethyl 4-[(2,3-dimethylphenoxy)acetyl]-1-piperazinecarboxylate is a chemical compound that has been extensively studied for its potential use in scientific research. It is commonly referred to as "DMPP" and is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of DMPP is not fully understood, but it is believed to act as a modulator of neurotransmitter release and receptor activity. DMPP has been shown to increase the release of acetylcholine, dopamine, and norepinephrine, while decreasing the release of serotonin. It has also been shown to modulate the activity of ion channels and G protein-coupled receptors.
Biochemical and Physiological Effects:
DMPP has a variety of biochemical and physiological effects. It has been shown to increase the release of acetylcholine, dopamine, and norepinephrine, while decreasing the release of serotonin. DMPP has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory diseases.

Advantages and Limitations for Lab Experiments

DMPP has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. DMPP is also highly selective in its effects, making it a useful tool for studying specific neurotransmitter systems. However, DMPP has several limitations as well. It has a relatively short half-life, which can make it difficult to study its long-term effects. DMPP can also have off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for research on DMPP. One area of interest is the potential use of DMPP as a treatment for chronic pain and inflammatory diseases. Another area of interest is the development of more selective DMPP analogs that can be used to study specific neurotransmitter systems. Additionally, further research is needed to fully understand the mechanism of action of DMPP and its long-term effects on the central nervous system.

Synthesis Methods

DMPP can be synthesized through a multi-step process. The first step involves the reaction of 2,3-dimethylphenol with ethyl chloroformate to form ethyl 2,3-dimethylphenyl carbonate. This intermediate is then reacted with piperazine to form ethyl 4-(2,3-dimethylphenoxy)acetyl)piperazine-1-carboxylate, which is then hydrolyzed to form DMPP.

Scientific Research Applications

DMPP has been extensively studied for its potential use in scientific research. It has been shown to have a variety of effects on the central nervous system, including modulation of neurotransmitter release and receptor activity. DMPP has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory diseases.